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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Naphthalene-d8, a deuterated analog of
naphthalene. It is a crucial tool in various scientific disciplines, particularly in analytical and
metabolic studies. This document details its fundamental properties, common applications, and
relevant experimental methodologies.

Core Molecular and Physical Properties

Naphthalene-d8 is a polycyclic aromatic hydrocarbon in which all eight hydrogen atoms have
been replaced by deuterium. This isotopic substitution is key to its utility in research, primarily
as an internal standard for mass spectrometry-based quantification of naphthalene and other
related compounds.

Summary of Physicochemical Data

The essential physicochemical properties of Naphthalene-d8 are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Citations
Chemical Formula C10Ds [1112]
Molecular Weight 136.22 g/mol [21[3]1[41[5]
CAS Number 1146-65-2 [1][6]
Appearance White crystalline powder or (7
crystals

Melting Point 80-82 °C [11[7]
Boiling Point 218 °C [1107]
Isotopic Purity Typically =298 atom % D [819]
Vapor Pressure 0.03 mmHg at 25 °C [7]

Vapor Density 4.4 (vs air) [7]

Applications in Scientific Research

The primary application of Naphthalene-d8 is as an internal standard in analytical chemistry.
Its chemical similarity to naphthalene, combined with its distinct mass, allows for precise
guantification in complex matrices.

Use as an Internal Standard in Mass Spectrometry

Naphthalene-d8 is frequently employed as an internal standard for the analysis of polycyclic
aromatic hydrocarbons (PAHS) in various samples, including environmental and biological
matrices. For instance, it has been used for the quantification of naphthalene in olive oil and for
the analysis of urinary naphthalene metabolites.[10][11] The use of a deuterated standard
helps to correct for analyte loss during sample preparation and for variations in instrument
response.

A typical experimental workflow for using Naphthalene-d8 as an internal standard in a Gas
Chromatography-Mass Spectrometry (GC-MS) analysis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043038#naphthalene-d8-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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